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Compound of Interest

Compound Name: Benzyl alcohol-13C6

Cat. No.: B3064778 Get Quote

Introduction

Benzyl alcohol-13C6 is a stable isotope-labeled form of benzyl alcohol where all six carbon

atoms of the phenyl group have been substituted with the carbon-13 (¹³C) isotope. This isotopic

labeling renders the molecule an invaluable tool for researchers, scientists, and drug

development professionals. Its primary applications include its use as an internal standard for

quantitative analysis by methods such as Gas Chromatography-Mass Spectrometry (GC-MS)

and Liquid Chromatography-Mass Spectrometry (LC-MS), and as a tracer in metabolic pathway

elucidation and mechanistic studies.[1][2] The incorporation of ¹³C provides a distinct mass shift

without significantly altering the chemical properties of the molecule, allowing for precise

tracking and quantification in complex biological matrices.

Core Chemical and Physical Properties
The physical and chemical properties of Benzyl alcohol-13C6 are nearly identical to its

unlabeled counterpart, with the primary difference being its molecular weight. The quantitative

data for Benzyl alcohol-13C6 are summarized in the table below.
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Property Value Reference(s)

Chemical Name Benzyl alcohol-(phenyl-13C6)

Synonyms Benzenemethanol-13C6 [1]

Molecular Formula ¹³C₆H₅CH₂OH

CAS Number 201740-95-6

Molecular Weight 114.09 g/mol

Appearance Clear, colorless, oily liquid [3][4]

Odor Mild, pleasant, aromatic [4][5]

Melting Point -16 to -13 °C

Boiling Point 203 to 205 °C [6]

Density 1.102 g/mL at 25 °C

Flash Point 96 °C (closed cup)

Solubility

Moderately soluble in water (4

g/100 mL); miscible in alcohols

and diethyl ether.[5][6]

Isotopic Purity ≥98% to 99 atom % ¹³C [1]

Chemical Purity ≥98% [1]

Stability and Storage
Proper handling and storage are critical to maintain the integrity and purity of Benzyl alcohol-
13C6.

Storage Recommendations
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Condition Pure Form In Solvent Reference(s)

Long-Term -20°C (up to 3 years)
-80°C (up to 6

months)
[1]

Short-Term 4°C (up to 2 years) -20°C (up to 1 month) [1]

Key Stability Considerations:

Oxidation: Benzyl alcohol-13C6 slowly oxidizes in the presence of air to form

benzaldehyde-13C6 and benzoic acid-13C6.[3][7] To mitigate this, it should be stored in a

tightly sealed, airtight container, preferably under an inert atmosphere like nitrogen.[7]

Light Sensitivity: The compound should be protected from light.[7]

Hygroscopicity: Benzyl alcohol is hygroscopic and will absorb moisture from the air.[7][8]

Storage in a dry, cool, and well-ventilated environment is essential.[3][9]

Chemical Incompatibilities: It is incompatible with strong oxidizing agents, acids, and certain

metals like aluminum and iron.[7][10] Violent decomposition can occur when heated with

sulfuric acid, and exothermic polymerization can happen if heated with hydrogen bromide

and an iron salt.[10]

Thermal Stability: While stable under recommended storage conditions, it is a combustible

liquid and vapors can form explosive mixtures with air.[7][11]

Experimental Protocols for Quality Assessment
Confirming the isotopic enrichment and positional labeling is crucial for the reliable use of

Benzyl alcohol-13C6 in quantitative and tracer studies. Mass spectrometry (MS) and Nuclear

Magnetic Resonance (NMR) spectroscopy are the primary analytical techniques for this

purpose.[2]

Isotopic Enrichment Verification via Mass Spectrometry
(MS)
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Principle: The successful incorporation of six ¹³C atoms is confirmed by a +6 Da mass shift in

the molecular ion peak compared to the unlabeled analog.

Methodology:

Sample Preparation: Prepare a dilute solution of Benzyl alcohol-13C6 in a volatile solvent

compatible with the ionization source (e.g., methanol or acetonitrile).

Instrument Setup: Utilize a mass spectrometer (e.g., GC-MS or LC-MS) capable of resolving

the molecular ion peaks.

Data Acquisition: Acquire a full-scan mass spectrum. The unlabeled benzyl alcohol (C₇H₈O)

has a molecular weight of approximately 108.14 g/mol , corresponding to a molecular ion

peak [M]⁺ at m/z 108.

Data Analysis: The mass spectrum of Benzyl alcohol-13C6 (¹³C₆H₅CH₂OH) should exhibit a

dominant molecular ion peak [M+6]⁺ at m/z 114. The isotopic purity is determined by

comparing the relative intensity of the m/z 114 peak to any residual signal at m/z 108.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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